Cas no 1807131-14-1 (6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine)

• Product Name: 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine
• CAS No: 1807131-14-1
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4888949
• Update Time: 2025-08-05

6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-6(7(9)10)2-5(3-11)12-8(4)13/h2,7H,3,11H2,1H3,(H,12,13)
• InChI Key： FIWKWVJJSLTOHP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CN)NC(C=1C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: -0.4
• Topological Polar Surface Area: 55.1

Additional information on 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine

Introduction to 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine (CAS No. 1807131-14-1)

6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine, identified by the CAS number 1807131-14-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its diverse biological activities and pharmacological potential. The presence of multiple functional groups, including an amino methyl group, a difluoromethyl group, a hydroxyl group, and a methyl group, endows this molecule with unique chemical properties and reactivity, making it a promising candidate for further research and development.

The structural features of 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine contribute to its versatility in drug design. The amino methyl group (-NHCH₂-) serves as a nucleophilic site, facilitating various chemical modifications and interactions with biological targets. The difluoromethyl group (-CF₂-) introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and enhance its binding affinity to specific receptors. Additionally, the hydroxyl group (-OH) and the methyl group (-CH₃) provide further opportunities for functionalization and influence the overall solubility and metabolic stability of the compound.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex diseases such as cancer, inflammation, and neurodegenerative disorders. The pyridine scaffold has been extensively studied due to its ability to interact with a wide range of biological targets, including enzymes and receptors. The compound 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine represents a promising lead compound that could be further optimized for therapeutic applications.

One of the most compelling aspects of this compound is its potential in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. The structural features of 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine make it an attractive candidate for designing selective kinase inhibitors. For instance, the amino methyl group can be used to mimic the ATP-binding site of kinases, while the difluoromethyl group can enhance binding affinity through steric and electronic interactions.

Recent studies have highlighted the importance of fluorinated compounds in drug development due to their ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The presence of two fluorine atoms in 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine not only enhances its binding affinity but also provides additional opportunities for structure-activity relationship (SAR) studies. By systematically modifying the positions and types of fluorine atoms, researchers can fine-tune the pharmacological properties of this compound to achieve optimal therapeutic efficacy.

Another area where 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine shows promise is in the treatment of inflammatory diseases. Inflammation is a complex biological process that involves multiple signaling pathways and mediators. Pyridine-based compounds have been shown to modulate inflammatory responses by interacting with various inflammatory mediators and receptors. The unique structural features of this compound may allow it to selectively target specific inflammatory pathways, thereby reducing side effects associated with broader anti-inflammatory treatments.

The synthesis of 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure regioselectivity and high yields. However, advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. For example, transition-metal-catalyzed cross-coupling reactions have been widely used to introduce various functional groups into pyridine scaffolds.

In conclusion, 6-(Aminomethyl)-4-(difluoromethyl)-2-hydroxy-3-methylpyridine (CAS No. 1807131-14-1) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for designing novel therapeutic agents targeting various diseases, particularly cancer and inflammation. As research continues to uncover new biological targets and synthetic strategies, compounds like this one will play an increasingly important role in the development of next-generation drugs.